Cas no 2229536-96-1 (tert-butyl N-{3-amino-2-methyl-2-4-(propan-2-yl)cyclohexylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-methyl-2-4-(propan-2-yl)cyclohexylpropyl}carbamate
• CAS No: 2229536-96-1
• MF: C₁₈H₃₆N₂O₂
• MW: 312.49064540863
• CID: 5755903
• PubChem ID: 165830219
• Update Time: 2023-11-27

tert-butyl N-{3-amino-2-methyl-2-4-(propan-2-yl)cyclohexylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2229536-96-1
• tert-butyl N-{3-amino-2-methyl-2-[4-(propan-2-yl)cyclohexyl]propyl}carbamate
• EN300-1882274
• tert-butyl N-{3-amino-2-methyl-2-4-(propan-2-yl)cyclohexylpropyl}carbamate

• Inchi： 1S/C18H36N2O2/c1-13(2)14-7-9-15(10-8-14)18(6,11-19)12-20-16(21)22-17(3,4)5/h13-15H,7-12,19H2,1-6H3,(H,20,21)
• InChI Key： WGFNQNGJPCSUIR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 312.277678395g/mol
• Monoisotopic Mass: 312.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.4Ų